Cas no 500269-75-0 (3-(1E)-(2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine)

• Product Name: 3-(1E)-(2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine
• CAS No: 500269-75-0
• MF: C₁₅H₁₁N₇
• MW: 289.294740915298
• CID: 5949570
• PubChem ID: 6863971
• Update Time: 2025-07-15

3-(1E)-(2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1E)-(2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine
• (E)-6-(2-(pyridin-3-ylmethylene)hydrazinyl)-[1,2,4]triazolo[3,4-a]phthalazine
• 3-Pyridinecarboxaldehyde, 2-(1,2,4-triazolo[3,4-a]phthalazin-6-yl)hydrazone
• 6-(2-(Pyridin-3-ylmethylene)hydrazineyl)-[1,2,4]triazolo[3,4-a]phthalazine
• N-[(E)-pyridin-3-ylmethylideneamino]-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• AKOS003819805
• AKOS005490125
• SR-01000010847-1
• F1219-0363
• SR-01000010847
• 500269-75-0
• 3-[(1E)-(2-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-6-YL}HYDRAZIN-1-YLIDENE)METHYL]PYRIDINE

• Inchi： 1S/C15H11N7/c1-2-6-13-12(5-1)14(21-22-10-18-20-15(13)22)19-17-9-11-4-3-7-16-8-11/h1-10H,(H,19,21)
• InChI Key： OPVJCUAACNPWHM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C=NNC1C2=C(C3=NN=CN3N=1)C=CC=C2

Computed Properties

• Exact Mass: 289.10759338g/mol
• Monoisotopic Mass: 289.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 16.79±0.70(Predicted)

Additional information on 3-(1E)-(2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine

Introduction to 3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine (CAS No. 500269-75-0)

3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine, identified by its CAS number 500269-75-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The presence of a pyridine moiety and a triazolophthalazine core suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structure of 3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine is notable for its complexity and the potential for diverse interactions with biological targets. The compound’s molecular framework integrates multiple pharmacophoric elements, including aromatic rings and nitrogen-containing heterocycles, which are known to play crucial roles in modulating biological processes. The pyridine ring, in particular, is a common feature in many bioactive molecules and is often involved in hydrogen bonding interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological potential of this compound with greater precision. By leveraging these techniques, scientists have been able to predict how 3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine might interact with specific proteins and nucleic acids. These studies have highlighted the compound’s potential as a scaffold for designing drugs with enhanced selectivity and efficacy.

The synthesis of 3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine represents a significant achievement in organic synthesis. The multi-step process involves the careful assembly of various functional groups into a single molecular entity. This synthesis requires precise control over reaction conditions to ensure high yield and purity. The development of efficient synthetic routes is crucial for the commercial production of pharmaceuticals and for enabling further research into the compound’s properties.

One of the most compelling aspects of 3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine is its potential as a drug candidate. The compound’s unique structure suggests that it may exhibit properties such as binding affinity and selectivity that are desirable in therapeutic agents. Current research is focused on evaluating its activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation.

In the realm of medicinal chemistry, this compound serves as an excellent example of how structural complexity can be leveraged to develop novel therapeutic entities. The integration of multiple heterocyclic systems into a single molecule can lead to enhanced binding interactions and improved pharmacological profiles. Researchers are exploring ways to optimize the structure of 3-(1E)-(2-{1,2,4triazolo[3,4-aphthalazin-6-yl}hydrazin-1-ylidene)methylpyridine to enhance its potency and reduce potential side effects.

The biological activity of this compound has been preliminarily assessed through in vitro studies. These experiments have revealed promising results regarding its interaction with specific biological targets. For instance, preliminary data suggest that it may inhibit the activity of certain enzymes involved in disease pathways. Further investigation is needed to fully elucidate its mechanism of action and to determine its potential as a lead compound for drug development.

Advances in drug discovery technologies have made it possible to rapidly screen large libraries of compounds for their biological activity. This high-throughput screening approach has been instrumental in identifying promising candidates like 3-(1E)-(2-{1,2,4triazolo[3,4-a phthalazin -6 -yl}hydrazin - 1 - ylidene)methylpyridine. By combining computational methods with experimental validation, researchers can accelerate the process of identifying new drugs that target specific diseases.

The chemical properties of this compound make it an interesting subject for further study. Its stability under various conditions and its solubility profile are important factors that need to be considered during drug development. Additionally, understanding its metabolic pathways will be crucial for predicting how it behaves within the body and for designing dosing regimens that maximize therapeutic effect while minimizing side effects.

In conclusion, 3-( 1 E ) - ( 2 { 1 , 2 , 4 triazol o [ 3 , 4 - aph tha lazin -6 - yl } hy drazin - 1 - ylidene ) m eth yl py rid ine ( C A S N o .5 0 0269 -75 -0 ) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activity make it an attractive candidate for further research and development. As our understanding of drug discovery technologies continues to evolve, this compound will likely play an important role in the development of new therapeutic agents that address unmet medical needs.